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Compound of Interest

Compound Name:
5-Fluoro-1-triisopropylsilanyl-1H-

pyrrolo[2,3-b]pyridine

Cat. No.: B1325009 Get Quote

An In-depth Technical Guide on CAS Number 868387-37-5

This technical guide provides a detailed overview of the chemical properties and structure of

the compound associated with CAS number 868387-37-5. The information is intended for

researchers, scientists, and professionals in drug development and chemical synthesis.

Chemical Identity and Structure
The compound identified by CAS number 868387-37-5 is 5-Fluoro-1-(triisopropylsilyl)-1H-

pyrrolo[2,3-b]pyridine. It is important to distinguish this compound from other research

chemicals, as a CAS number is a unique identifier.

The structure of 5-Fluoro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine is characterized by a

pyrrolopyridine core, which is a bicyclic heteroaromatic system. A fluorine atom is substituted at

the 5-position of this ring system, and a triisopropylsilyl (TIPS) group is attached to the nitrogen

atom of the pyrrole ring. The TIPS group is a bulky protecting group, often used in organic

synthesis to temporarily block the reactivity of the N-H group in the pyrrole ring.

Structural Diagram:

Chemical Structure of 5-Fluoro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine
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A summary of the key physicochemical properties for CAS 868387-37-5 is presented in the

table below.

Property Value Source

Molecular Formula C16H25FN2Si [1][2][3]

Molecular Weight 292.47 g/mol

Appearance Solid

IUPAC Name
5-fluoro-1-(triisopropylsilyl)-1H-

pyrrolo[2,3-b]pyridine
[4]

SMILES String
CC(C)--INVALID-LINK--

(C(C)C)n1ccc2cc(F)cnc21

Role in Chemical Synthesis
Based on available literature and supplier information, 5-Fluoro-1-(triisopropylsilyl)-1H-

pyrrolo[2,3-b]pyridine is primarily utilized as a building block or intermediate in organic

synthesis. The pyrrolopyridine scaffold is a common structural motif in medicinally active

compounds, and this particular molecule provides a functionalized starting material for the

synthesis of more complex target molecules. The presence of the fluorine atom and the

protected pyrrole nitrogen allows for selective chemical transformations at other positions of the

heterocyclic ring.

One patent indicates its use in a downstream synthesis route, suggesting its role in the

preparation of other, more complex chemical entities.[5]

Biological Activity and Applications
There is currently a lack of significant published data on the specific biological activity,

mechanism of action, or signaling pathways associated with 5-Fluoro-1-(triisopropylsilyl)-1H-

pyrrolo[2,3-b]pyridine itself. Its primary role appears to be as a precursor in the synthesis of

compounds that may have biological activity. Therefore, detailed experimental protocols for

biological assays and signaling pathway diagrams are not applicable to this compound based

on the available information.
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Conclusion
In summary, CAS number 868387-37-5 identifies the compound 5-Fluoro-1-

(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine. Its main utility, as documented in chemical literature

and supplier databases, is as a chemical intermediate in organic synthesis. While the

pyrrolopyridine core is of interest in medicinal chemistry, there is no substantial evidence at

present to detail the specific biological properties or applications of this particular silyl-protected

derivative. Researchers interested in this compound would likely be utilizing it as a starting

material for the synthesis of novel molecules with potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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